zinc bis(histidinate)
zinc bis(histidinate)
Brand Name:
Vulcanchem
CAS No.:
144071-79-4
VCID:
VC0125807
InChI:
InChI=1S/2C6H9N3O2.Zn/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
SMILES:
C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2]
Molecular Formula:
C12H16N6O4Zn
Molecular Weight:
373.7 g/mol
zinc bis(histidinate)
CAS No.: 144071-79-4
Main Products
VCID: VC0125807
Molecular Formula: C12H16N6O4Zn
Molecular Weight: 373.7 g/mol
| CAS No. | 144071-79-4 |
|---|---|
| Product Name | zinc bis(histidinate) |
| Molecular Formula | C12H16N6O4Zn |
| Molecular Weight | 373.7 g/mol |
| IUPAC Name | zinc;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate |
| Standard InChI | InChI=1S/2C6H9N3O2.Zn/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1 |
| Standard InChIKey | BRKFIPNBXFDCDM-MDTVQASCSA-L |
| Isomeric SMILES | C1=C(NC=N1)C[C@@H](C(=O)[O-])N.C1=C(NC=N1)C[C@@H](C(=O)[O-])N.[Zn+2] |
| SMILES | C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2] |
| Canonical SMILES | C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2] |
| Synonyms | zinc bis(histidinate) zinc bis(histidinate), (65)Zn-labeled, N,O-isomer zinc bis(histidinate), N,N(3)-isomer zinc-bis-histidinate Zn(His)2 Zn-His(2) |
| PubChem Compound | 14772513 |
| Last Modified | Dec 23 2021 |
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